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This technical guide provides a comprehensive overview of the pivotal role of Lead-206 (²⁰⁶Pb)

in the fields of cosmochemistry and meteoritics. The stable isotope ²⁰⁶Pb is the terminal

product of the Uranium-238 (²³⁸U) decay series, a fundamental process that serves as a

powerful chronometer for elucidating the age and evolution of the early Solar System. By

analyzing the isotopic composition of lead in meteorites, scientists can unravel the timeline of

planetary formation and differentiation.

The Significance of Lead-206 in Cosmochronology
Lead-206 is one of four stable isotopes of lead, the others being ²⁰⁴Pb, ²⁰⁷Pb, and ²⁰⁸Pb. Of

these, ²⁰⁴Pb is the only non-radiogenic isotope, meaning it is not produced by the radioactive

decay of other elements. In contrast, ²⁰⁶Pb, ²⁰⁷Pb, and ²⁰⁸Pb are the end products of the decay

chains of ²³⁸U, ²³⁵U, and ²³²Th, respectively.[1] The Uranium-Lead (U-Pb) dating method, a

cornerstone of geochronology and cosmochronology, leverages the constant decay rates of

uranium isotopes to determine the age of rocks and minerals, including those of extraterrestrial

origin.[2]

The abundance of ²⁰⁶Pb in a meteorite sample, relative to the primordial ²⁰⁴Pb, is directly

proportional to the amount of ²³⁸U that has decayed since the meteorite's formation and the

time that has elapsed. This relationship allows for the precise dating of meteorites, providing

critical insights into the timing of events in the early Solar System, such as the formation of the

first solids and the accretion of planetary bodies.[3][4]
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Data Presentation: Lead Isotopic Compositions in
Meteorites
The following tables summarize the lead isotopic compositions of various meteorite samples,

providing a comparative view of the data that underpins our understanding of early Solar

System chronology.

Meteorite Type
206Pb/204P
b

207Pb/204P
b

208Pb/204P
b

Reference

Canyon

Diablo

(troilite)

Iron (IAB) 9.307 10.294 29.476

Angra dos

Reis

Achondrite

(Angrite)
~200 - -

Sioux County
Achondrite

(Eucrite)
~200 - -

Nuevo

Laredo

Achondrite

(Eucrite)
~200 - -

Bruderheim
Chondrite

(L6)
- - - [5]

D'Orbigny
Achondrite

(Angrite)

608–8500

(blank-

corrected)

- - [3]

Asuka

881394

Achondrite

(Basaltic)
- - - [3]

Note: Some values are approximate or represent a range due to variations in the mineral

phases analyzed within the meteorites.
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The determination of lead isotopic ratios in meteoritic samples is a meticulous process that

demands high-precision analytical techniques to minimize contamination and ensure accuracy.

The two primary methods employed are Thermal Ionization Mass Spectrometry (TIMS) and

Laser Ablation Inductively Coupled Plasma Mass Spectrometry (LA-ICP-MS).

Sample Preparation
Regardless of the analytical technique, a rigorous sample preparation protocol is essential.[6]

[7]

Sample Selection and Cleaning: A pristine, unweathered interior portion of the meteorite is

selected. Any fusion crust is carefully removed. The sample is then cleaned to remove

terrestrial contaminants.

Crushing and Mineral Separation (Optional): The sample may be crushed into a powder. In

some cases, specific mineral phases, such as zircons or phosphates that are rich in

uranium, are separated for analysis.[8]

Acid Digestion: The sample is dissolved in a mixture of strong, purified acids (e.g.,

hydrofluoric, nitric, and hydrochloric acids) in a clean laboratory environment.[8][9]

Lead Separation: Lead is chemically separated from other elements using anion exchange

chromatography.[9][10] This step is crucial for reducing matrix effects and isobaric

interferences during mass spectrometry.

Thermal Ionization Mass Spectrometry (TIMS)
TIMS is a highly precise method for measuring isotope ratios.

Sample Loading: A purified lead sample is loaded onto a metal filament (typically rhenium).

[9][11]

Ionization: The filament is heated in the high vacuum of the mass spectrometer, causing the

lead atoms to ionize.[11]

Mass Separation: The ionized atoms are accelerated and passed through a magnetic field,

which separates them based on their mass-to-charge ratio.[12]
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Detection: The separated ion beams are collected by detectors (Faraday cups or electron

multipliers), and the intensity of each beam is measured to determine the isotopic

abundances.[11]

Data Correction: The measured isotope ratios are corrected for mass fractionation, which is

the preferential evaporation of lighter isotopes during heating.[11]

Laser Ablation Inductively Coupled Plasma Mass
Spectrometry (LA-ICP-MS)
LA-ICP-MS is an in-situ analytical technique that allows for the analysis of very small sample

areas.

Sample Introduction: A high-energy laser is focused on a specific spot on the meteorite

sample (or a separated mineral grain), ablating a small amount of material.[2][13]

Aerosol Transport: The ablated material forms a fine aerosol that is transported by a carrier

gas (typically helium or argon) into the ICP-MS.[13]

Ionization in Plasma: The aerosol is introduced into an argon plasma, which is an extremely

hot ionized gas that atomizes and ionizes the sample.[13]

Mass Analysis and Detection: The ions are then introduced into the mass spectrometer,

where they are separated by their mass-to-charge ratio and detected.[13][14] Modern

instruments often use multiple ion counters for simultaneous detection of different isotopes,

enhancing precision.[15][16]

Standardization: The measurements are calibrated against well-characterized standard

materials of known age and isotopic composition to correct for instrumental mass bias and

laser-induced fractionation.[17]

Mandatory Visualizations
Uranium-238 to Lead-206 Decay Chain
The following diagram illustrates the primary decay pathway of Uranium-238 to the stable

Lead-206 isotope, a process that underpins the U-Pb dating method.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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